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Compound of Interest

Compound Name: CITCO

Cat. No.: B1226826 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling CITCO, a constitutive androstane receptor (CAR) agonist. Adherence to these

procedures is critical for minimizing risk and ensuring the integrity of your research.

Understanding the Risks
CITCO, also known as 6-(4-Chlorophenyl)imidazo[2,1-b][1]thiazole-5-carbaldehyde O-(3,4-

dichlorobenzyl)oxime, is a solid chemical compound used in scientific research. According to

safety data, CITCO can cause skin irritation, serious eye irritation, and may lead to respiratory

irritation.[2]

Personal Protective Equipment (PPE) for CITCO
Handling
The following table summarizes the required personal protective equipment for handling

CITCO, based on established safety protocols.
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Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves
Nitrile or latex gloves are

suitable.

Eyes
Safety glasses with side

shields or goggles

Must provide a complete seal

around the eyes.

Respiratory NIOSH-approved respirator

Required when handling the

powder form to avoid

inhalation of dust.

Body Laboratory coat
Should be fully buttoned to

protect skin and clothing.

Operational Plan for Safe Handling
A systematic approach to handling CITCO is crucial for minimizing exposure and preventing

contamination.

Preparation and Handling
Designated Area: All handling of CITCO should occur in a designated area, such as a

chemical fume hood, to control airborne particles.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn

correctly.

Weighing: When weighing the solid form of CITCO, use a balance within a chemical fume

hood or a ventilated balance enclosure to prevent inhalation of the powder.

Solution Preparation: When preparing solutions, add the solid CITCO to the solvent slowly to

avoid splashing.

Avoid Contact: Minimize direct contact with the chemical. Use spatulas and other appropriate

tools for transfer.
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Hand Washing: Wash hands thoroughly with soap and water after handling CITCO, even if

gloves were worn.[2]

Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation in the area of the spill.

Containment: For a solid spill, carefully sweep or vacuum the material. Avoid creating dust.

For a liquid spill, use an absorbent material to contain it.

Cleaning: Clean the spill area with a suitable solvent and then with soap and water.

Disposal: All contaminated materials, including cleaning supplies, must be disposed of as

hazardous waste.

Disposal Plan
Proper disposal of CITCO and associated waste is a critical component of laboratory safety

and environmental responsibility.

Unused CITCO: Unused or expired CITCO should be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not dispose of it in the

regular trash or down the drain.

Contaminated Materials: All materials that have come into contact with CITCO, including

gloves, disposable lab coats, weighing papers, and cleaning materials, must be collected in

a designated, sealed hazardous waste container.

Labeling: All hazardous waste containers must be clearly labeled with the contents, including

the name "CITCO" and the associated hazards.

Visualizing the Safe Handling Workflow
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To further clarify the safe handling process, the following diagram illustrates the key steps and

decision points.

Preparation

Handling Procedures

Post-Handling & Disposal

Spill Response
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Caption: Workflow for the safe handling of CITCO in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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